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Compound of Interest

Compound Name: Methomyl-d3

CAS No.: 19928-35-9

Cat. No.: B7821746

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methomyl, a broad-spectrum carbamate insecticide, is utilized globally in agriculture.[1] Its high

water solubility and potential for runoff into water bodies necessitate sensitive and accurate

monitoring methods to ensure environmental and human safety.[2] Isotope dilution mass

spectrometry is a powerful analytical technique that provides high accuracy and precision by

using a stable isotope-labeled internal standard. Methomyl-d3, a deuterated analog of

methomyl, is an ideal internal standard for the quantification of methomyl in environmental

samples by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass

spectrometry (LC-MS).[3] This document provides detailed application notes and protocols for

the use of Methomyl-d3 in the analysis of environmental water samples.

Analytical Principle
The principle of this method is based on isotope dilution liquid chromatography-tandem mass

spectrometry (LC-MS/MS). A known amount of the internal standard, Methomyl-d3, is added to

the water sample prior to sample preparation. The sample is then subjected to solid-phase
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extraction (SPE) to concentrate the analyte and internal standard and to remove matrix

interferences. The extract is subsequently analyzed by LC-MS/MS. Methomyl and Methomyl-
d3 co-elute chromatographically but are distinguished by their different mass-to-charge ratios

(m/z) in the mass spectrometer. By measuring the ratio of the signal intensity of methomyl to

that of Methomyl-d3, and comparing it to a calibration curve, the concentration of methomyl in

the original sample can be accurately determined. The use of an isotopically labeled internal

standard compensates for variations in sample preparation, injection volume, and matrix

effects, leading to highly reliable results.

Experimental Protocols
Sample Preparation: Solid-Phase Extraction (SPE)
This protocol is a generalized procedure based on common practices for pesticide analysis in

water.[4][5] Optimization may be required for specific water matrices.

Materials:

Water sample

Methomyl-d3 internal standard solution

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Reagent water (HPLC grade)

Formic acid (optional, for pH adjustment)

C18 SPE cartridges (e.g., 500 mg, 6 mL)

SPE vacuum manifold

Collection vials

Nitrogen evaporator

Procedure:
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Sample Preservation: Upon collection, water samples should be stored at 4°C and protected

from light. If analysis is not performed immediately, acidification to pH 3 can improve the

stability of methomyl.

Internal Standard Spiking: To a 100 mL water sample, add a known amount of Methomyl-d3
standard solution to achieve a final concentration within the calibration range (e.g., 50 ng/L).

SPE Cartridge Conditioning:

Pass 5 mL of methanol through the C18 SPE cartridge.

Pass 5 mL of reagent water through the cartridge. Do not allow the cartridge to go dry.

Sample Loading:

Load the 100 mL water sample onto the conditioned SPE cartridge at a flow rate of

approximately 5-10 mL/min.

Washing:

After the entire sample has passed through, wash the cartridge with 5 mL of reagent water

to remove any remaining salts or polar interferences.

Dry the cartridge under vacuum for 10-15 minutes to remove excess water.

Elution:

Elute the retained analytes from the cartridge with two 5 mL aliquots of acetonitrile into a

collection vial.

Concentration:

Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

Reconstitute the residue in a suitable volume (e.g., 1 mL) of the initial mobile phase (e.g.,

90:10 water:acetonitrile with 0.1% formic acid).

Vortex to mix and transfer to an autosampler vial for LC-MS/MS analysis.
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LC-MS/MS Analysis
The following are typical starting conditions and should be optimized for the specific

instrumentation used.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

LC Conditions:

Parameter Value

Column C18, 2.1 x 100 mm, 1.8 µm

Mobile Phase A Water with 0.1% Formic Acid

Mobile Phase B Acetonitrile with 0.1% Formic Acid

Gradient

10% B, hold for 1 min; ramp to 95% B in 8 min;

hold for 2 min; return to 10% B in 0.1 min; hold

for 2.9 min

Flow Rate 0.3 mL/min

Injection Volume 5 µL

| Column Temperature | 40°C |

MS/MS Conditions:

Ionization Mode: Electrospray Ionization (ESI), Positive

Multiple Reaction Monitoring (MRM) Transitions:
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Analyte Precursor Ion (m/z) Product Ion (m/z)
Collision Energy
(eV)

Methomyl 163.1 88.0 (Quantifier) 8

163.1 106.0 (Qualifier) 5

Methomyl-d3 166.1 91.0 (Quantifier)
Optimize for your

instrument

166.1 109.0 (Qualifier)
Optimize for your

instrument

Note: The MRM transitions for Methomyl-d3 are predicted based on the fragmentation of

methomyl. The precursor ion is [M+H]+, and the product ions are expected to be shifted by +3

Da due to the deuterium labeling on the methylamino group. These transitions should be

confirmed and optimized on the specific mass spectrometer being used.

Data Presentation
Table 1: Method Performance Characteristics (Typical
Values)

Parameter Value Reference

Limit of Detection (LOD) 0.69 ng/mL [6]

Limit of Quantitation (LOQ) 2.30 ng/mL [6]

Calibration Range 2.5 - 500 ng/mL [6]

Recovery 93.1 - 108.2% [6]

Note: The values presented are from a study on a different matrix (tobacco) and should be

considered as typical performance. Method validation in the specific water matrix of interest is

required to determine the actual LOD, LOQ, and recovery.

Signaling Pathways and Logical Relationships
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The analytical workflow is a linear process designed to isolate and quantify methomyl from a

complex matrix. The use of an isotopically labeled internal standard is a key logical relationship

that ensures the accuracy of the final result by correcting for procedural variations.

Analytical Workflow

Quantification Principle

Sample Preparation
(SPE)

LC Separation

MS/MS Detection

Measure Peak Area Ratio
(Analyte/IS)

Methomyl-d3 (IS)
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The use of Methomyl-d3 as an internal standard in an isotope dilution LC-MS/MS method

provides a robust, sensitive, and accurate approach for the quantification of methomyl in

environmental water samples. The detailed protocols and application notes provided herein

serve as a comprehensive guide for researchers and scientists. Adherence to these

methodologies, with appropriate instrument-specific optimization and method validation, will

ensure high-quality data for environmental monitoring and risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b7821746/docs?utm_src=pdf-body#application-notes-and-protocols-for-methomyl-d3-in-environmental-water-testing
https://www.benchchem.com/product/b7821746?utm_src=pdf-custom-synthesis#bc-rfq
https://www.inchem.org/documents/ehc/ehc/ehc178.htm
https://www.eurl-pesticides.eu/userfiles/file/EurlFV/EURL-FV-2022-M49-Developments-of-analytical-methods-validation-of-MRM.pdf
https://www.caymanchem.com/product/39576/methomyl-d3
https://www.agilent.com/cs/library/applications/5991-7193EN.pdf
https://patents.google.com/patent/AU2019212126A1/en
https://patents.google.com/patent/AU2019212126A1/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC7578710/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7578710/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7578710/
https://www.benchchem.com/product/b7821746/docs#application-notes-and-protocols-for-methomyl-d3-in-environmental-water-testing
https://www.benchchem.com/product/b7821746/docs#application-notes-and-protocols-for-methomyl-d3-in-environmental-water-testing
https://www.benchchem.com/product/b7821746/docs#application-notes-and-protocols-for-methomyl-d3-in-environmental-water-testing
https://www.benchchem.com/product/b7821746/docs#application-notes-and-protocols-for-methomyl-d3-in-environmental-water-testing
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7821746?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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